Cas no 887568-94-7 (4-Bromo-1H-indazole-3,6-diol)

4-Bromo-1H-indazole-3,6-diol structure
4-Bromo-1H-indazole-3,6-diol structure
Product Name:4-Bromo-1H-indazole-3,6-diol
CAS No:887568-94-7
MF:C7H5BrN2O2
MW:229.030800580978
CID:2620892
PubChem ID:24728512
Update Time:2025-04-21

4-Bromo-1H-indazole-3,6-diol Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1H-indazole-3,6-diol
    • 4-BROMO-3,6-DIHYDROXY-3-(1H)INDAZOLE
    • 4-bromo-6-hydroxy-1,2-dihydroindazol-3-one
    • 887568-94-7
    • Inchi: 1S/C7H5BrN2O2/c8-4-1-3(11)2-5-6(4)7(12)10-9-5/h1-2,11H,(H2,9,10,12)
    • InChI Key: JJSANURCPGJVNV-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=C1C(NN2)=O)O

Computed Properties

  • Exact Mass: 227.95344Da
  • Monoisotopic Mass: 227.95344Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.4Ų
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